(Z,E)-undeca-1,3,5-triene
(Z,E)-undeca-1,3,5-triene
Cystophorene belongs to the class of organic compounds known as alkatrienes. These are acyclic hydrocarbons that contain exactly three carbon-to-carbon double bonds. Cystophorene is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, cystophorene is primarily located in the membrane (predicted from logP). Cystophorene is a fresh, galbanum, and greasy tasting compound that can be found in herbs and spices. This makes cystophorene a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
19883-27-3
VCID:
VC0010836
InChI:
InChI=1S/C11H18/c1-3-5-7-9-11-10-8-6-4-2/h3,5,7,9,11H,1,4,6,8,10H2,2H3/b7-5+,11-9-
SMILES:
CCCCCC=CC=CC=C
Molecular Formula:
C11H18
Molecular Weight:
150.26 g/mol
(Z,E)-undeca-1,3,5-triene
CAS No.: 19883-27-3
Main Products
VCID: VC0010836
Molecular Formula: C11H18
Molecular Weight: 150.26 g/mol
| CAS No. | 19883-27-3 |
|---|---|
| Product Name | (Z,E)-undeca-1,3,5-triene |
| Molecular Formula | C11H18 |
| Molecular Weight | 150.26 g/mol |
| IUPAC Name | (3E,5Z)-undeca-1,3,5-triene |
| Standard InChI | InChI=1S/C11H18/c1-3-5-7-9-11-10-8-6-4-2/h3,5,7,9,11H,1,4,6,8,10H2,2H3/b7-5+,11-9- |
| Standard InChIKey | JQQDKNVOSLONRS-STRRHFTISA-N |
| Isomeric SMILES | CCCCC/C=C\C=C\C=C |
| SMILES | CCCCCC=CC=CC=C |
| Canonical SMILES | CCCCCC=CC=CC=C |
| Physical Description | Liquid |
| Description | Cystophorene belongs to the class of organic compounds known as alkatrienes. These are acyclic hydrocarbons that contain exactly three carbon-to-carbon double bonds. Cystophorene is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, cystophorene is primarily located in the membrane (predicted from logP). Cystophorene is a fresh, galbanum, and greasy tasting compound that can be found in herbs and spices. This makes cystophorene a potential biomarker for the consumption of this food product. |
| PubChem Compound | 5352367 |
| Last Modified | Nov 11 2021 |
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